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Introduction

Spirotetramat is a systemic insecticide widely used in agriculture. In plants, it is rapidly

metabolized to spirotetramat-enol.[1][2][3][4] Therefore, for monitoring purposes, regulatory

agencies often require the determination of both spirotetramat and spirotetramat-enol residues

in food and environmental samples.[2][5] Immunoassays, such as the enzyme-linked

immunosorbent assay (ELISA), offer a rapid, sensitive, and cost-effective alternative to

traditional chromatographic methods for the detection of these compounds.[2][4] These

application notes provide an overview of the principles and detailed protocols for the

development of competitive immunoassays for the detection of spirotetramat-enol.

Principle of the Immunoassay

The developed immunoassays are based on a competitive format. In this format, a specific

antibody is used, and the target analyte (spirotetramat-enol) in a sample competes with a

labeled analyte (enzyme conjugate) for a limited number of antibody binding sites. The signal

generated is inversely proportional to the concentration of the analyte in the sample.

Metabolic Pathway of Spirotetramat

Spirotetramat is converted to spirotetramat-enol through the hydrolytic cleavage of the ethyl

carbonate group. This transformation results in a more polar compound, facilitating its
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translocation within the plant.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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